Cas no 127979-74-2 (2-(Trifluoromethoxy)benzamide)

2-(Trifluoromethoxy)benzamide Properties

Names and Identifiers

• 2-(Trifluoromethoxy)benzamide
• 2-(Trifluoromethoxy)benzamide97%
• 2-(Trifluoromethoxy)benzamide 97%
• 2-trifluoromethoxybenzamide
• SCHEMBL351860
• DTXSID90380409
• AKOS015853001
• Benzamide,2-(trifluoromethoxy)-
• 2-(Trifluoromethoxy)benzamide, AldrichCPR
• SB76770
• FT-0608936
• D74290
• MFCD00042407
• CS-0081136
• 2-(trifluoromethyloxy)benzamide
• 127979-74-2
• A805773
• JS-4217
• benzamide, 2-(trifluoromethoxy)-
• DB-041880
• 2-(TRIFLUOROMETHOXY)BENZAMIDE
• +Expand

• MDL： MFCD00042407
• InChIKey： XXTXDVUAHROLBN-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F3NO2/c9-8(10,11)14-6-4-2-1-3-5(6)7(12)13/h1-4H,(H2,12,13)
• SMILES： NC(C1=CC=CC=C1OC(F)(F)F)=O

Computed Properties

• Exact Mass: 205.03500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 205.035
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• LogP: 2.38440
• PSA: 52.32000
• Refractive Index: 1.481
• Boiling Point: 241.8°C at 760 mmHg
• Melting Point: 153 °C
• Flash Point: 100.1°C
• Color/Form: powder
• Solubility: Not determined
• Density: 1.381